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Compound of Interest

Compound Name: JPS016

Cat. No.: B12409150

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed procedures for the safe disposal of

JPS016, a benzamide-based Von Hippel-Lindau (VHL) E3-ligase proteolysis targeting chimera

(PROTAC) that degrades class I histone deacetylases.[1][2][3][4] Due to the absence of a

specific Safety Data Sheet (SDS) for JPS016 (TFA), these guidelines are based on best

practices for hazardous chemical waste management.[1]

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, it is crucial to adhere to the following safety

measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (nitrile for low-volume, butyl rubber or Viton for high-volume applications),

safety goggles, a fully buttoned lab coat, long pants, and closed-toed shoes.[5] For tasks

with a splash hazard, a face shield is recommended.[5]

Ventilation: All handling of JPS016, particularly in its solid form or when preparing solutions,

must be conducted within a certified chemical fume hood to prevent the inhalation of dust or
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aerosols.[1]

Hygiene: Avoid contact with skin, eyes, and clothing.[5] Always wash hands thoroughly after

handling the compound, even when gloves have been worn.[5]

Quantitative Data for JPS016
For easy reference, the following table summarizes the key quantitative data for JPS016 and

its trifluoroacetate (TFA) salt form.

Property Value Source

Chemical Formula C48H63N7O8S (JPS016) [3][6][7]

C50H64F3N7O10S (JPS016

TFA)
[1][2]

Molecular Weight 898.13 g/mol (JPS016) [6][7]

1012.14 g/mol (JPS016 TFA) [1]

Solubility Soluble in DMSO [1][6][7]

Storage Temperature -20°C [6][7][8]

Purity ≥97% (HPLC) [6][7]

Step-by-Step Disposal Protocol
The proper segregation and disposal of JPS016 and associated waste are critical. The

following protocol should be strictly followed.[1]

Waste Segregation and Collection:

Solid Waste: Unused or expired JPS016 powder is to be treated as hazardous chemical

waste.[1] It should be placed in a clearly labeled, sealed container designated for solid

chemical waste.[1] Any materials contaminated with solid JPS016, such as weighing

paper and spatulas, should also be collected in this container.[1]
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Liquid Waste: Solutions containing JPS016 (e.g., dissolved in DMSO) must be collected

as hazardous liquid waste.[1] Use a dedicated, leak-proof, and chemically compatible

waste container, such as a high-density polyethylene bottle.[1] Never pour JPS016
solutions down the drain.[1]

Contaminated Sharps: Any sharps, including needles and syringes, contaminated with

JPS016 must be disposed of in a designated, puncture-resistant, and leak-proof sharps

container.[1]

Contaminated PPE: Used gloves and other contaminated personal protective equipment

should be disposed of as hazardous waste.[5]

Labeling and Storage:

All waste containers must be accurately and clearly labeled with the words "Hazardous

Waste".[1]

The label must include the full chemical name: "JPS016" or "JPS016 (trifluoroacetate)".[1]

The label should also indicate the approximate concentration, volume, the date the waste

was first added, and the name of the principal investigator or research group.[1]

Waste containers must be kept securely closed except when adding waste and stored in a

designated, well-ventilated, and secure satellite accumulation area, away from

incompatible chemicals.[1][9]

Request for Waste Pickup:

Once a waste container is full or reaches the institutional time limit for accumulation, a

hazardous waste pickup must be arranged through your institution's Environmental Health

and Safety (EHS) department.[1]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of JPS016.
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JPS016 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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